Cas no 1207035-05-9 (2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide)

• Product Name: 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
• CAS No: 1207035-05-9
• MF: C₁₉H₁₈FN₃OS
• MW: 355.429126262665
• CID: 5445641
• PubChem ID: 49672231
• Update Time: 2025-05-20

2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-fluorophenyl)-5-(4-methylphenyl)imidazol-2-yl]sulfanyl-N-methylacetamide
• 2-((1-(4-fluorophenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)-N-methylacetamide
• F2964-2921
• 1207035-05-9
• 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide
• AKOS024477780
• 2-[[1-(4-Fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]thio]-N-methylacetamide

• Inchi： 1S/C19H18FN3OS/c1-13-3-5-14(6-4-13)17-11-22-19(25-12-18(24)21-2)23(17)16-9-7-15(20)8-10-16/h3-11H,12H2,1-2H3,(H,21,24)
• InChI Key： RRVCLNUCXUQQHM-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CSC1N(C2=CC=C(F)C=C2)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 355.11546154g/mol
• Monoisotopic Mass: 355.11546154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.71±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide

Comprehensive Overview of 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide (CAS No. 1207035-05-9)

2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide (CAS No. 1207035-05-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of imidazole derivatives, which are widely studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both fluorophenyl and methylphenyl groups in its structure enhances its stability and reactivity, making it a valuable candidate for drug development.

The molecular formula of 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide is C₁₉H₁₈FN₃OS, with a molecular weight of approximately 355.43 g/mol. Its intricate structure features an imidazole ring substituted with a sulfanylacetamide moiety, which is known to interact with various biological targets. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes and are often targeted in cancer therapy.

One of the key reasons for the growing interest in 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide is its relevance to current trends in personalized medicine and targeted drug delivery. With the rise of precision medicine, compounds like this are being explored for their ability to selectively inhibit specific pathways involved in disease progression. For instance, its potential application in autoimmune disorders and neurodegenerative diseases is under investigation, aligning with the increasing demand for novel therapeutic agents in these areas.

From a synthetic chemistry perspective, the preparation of 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide involves multi-step reactions, including the formation of the imidazole core followed by functionalization with the sulfanylacetamide group. Researchers are also exploring greener synthesis methods to reduce environmental impact, a topic of high relevance in today's sustainable chemistry initiatives. The compound's solubility in organic solvents like DMSO and methanol facilitates its use in various experimental settings.

In the context of drug discovery, 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide is often compared to other imidazole-based therapeutics due to its structural similarities. Its mechanism of action is hypothesized to involve the modulation of enzyme activity, particularly those involved in signal transduction pathways. This has led to its inclusion in high-throughput screening programs aimed at identifying new small-molecule inhibitors for clinical use.

The commercial availability of 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide (CAS No. 1207035-05-9) is limited, as it is primarily used in research settings. However, its potential for scalability in pharmaceutical manufacturing is being evaluated, especially given the increasing demand for novel chemical entities in the drug development pipeline. Suppliers often provide this compound in small quantities for academic and industrial researchers, with purity levels exceeding 95%.

Safety and handling of 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide follow standard laboratory protocols for organic compounds. While it is not classified as hazardous under current regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed handling instructions.

Looking ahead, the future of 2-{[1-(4-fluorophenyl)-5-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}-N-methylacetamide lies in its potential to bridge gaps in unmet medical needs. With ongoing advancements in computational chemistry and structure-activity relationship (SAR) studies, this compound could pave the way for the development of next-generation therapeutics. Its versatility and adaptability make it a promising candidate for further exploration in both academic and industrial research.